Cas no 2166909-18-6 (tert-butyl N-[2-(4-carbamoyl-1H-1,2,3-triazol-1-yl)ethyl]carbamate)

• Product Name: tert-butyl N-[2-(4-carbamoyl-1H-1,2,3-triazol-1-yl)ethyl]carbamate
• CAS No: 2166909-18-6
• MF: C₁₀H₁₇N₅O₃
• MW: 255.273681402206
• MDL: MFCD30529645
• CID: 5154630
• Update Time: 2025-08-03

tert-butyl N-[2-(4-carbamoyl-1H-1,2,3-triazol-1-yl)ethyl]carbamate Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, N-[2-[4-(aminocarbonyl)-1H-1,2,3-triazol-1-yl]ethyl]-, 1,1-dimethylethyl ester
• tert-butyl N-[2-(4-carbamoyl-1H-1,2,3-triazol-1-yl)ethyl]carbamate

• MDL： MFCD30529645
• Inchi： 1S/C10H17N5O3/c1-10(2,3)18-9(17)12-4-5-15-6-7(8(11)16)13-14-15/h6H,4-5H2,1-3H3,(H2,11,16)(H,12,17)
• InChI Key： LBTKUMRGEIKEAY-UHFFFAOYSA-N
• SMILES： C(OC(C)(C)C)(=O)NCCN1C=C(C(N)=O)N=N1

Additional information on tert-butyl N-[2-(4-carbamoyl-1H-1,2,3-triazol-1-yl)ethyl]carbamate

tert-butyl N-[2-(4-carbamoyl-1H-1,2,3-triazol-1-yl)ethyl]carbamate: A Comprehensive Overview

The compound tert-butyl N-[2-(4-carbamoyl-1H-1,2,3-triazol-1-yl)ethyl]carbamate, with the CAS number 2166909-18-6, is a significant molecule in the field of organic chemistry. This compound has garnered attention due to its unique structural properties and potential applications in various industries. The molecule is characterized by its triazole ring, which is a heterocyclic aromatic compound containing three nitrogen atoms. The presence of the tert-butyl group adds steric bulk to the molecule, which can influence its reactivity and solubility properties.

Recent studies have highlighted the importance of tert-butyl N-[2-(4-carbamoyl-1H-1,2,3-triazol-1-yl)ethyl]carbamate in drug discovery and development. The triazole moiety is known for its ability to form hydrogen bonds, making it a valuable component in medicinal chemistry. This property enhances the bioavailability of drugs and improves their binding affinity to target proteins. Researchers have explored the use of this compound as a precursor in the synthesis of bioactive molecules, particularly in the development of antiviral and anticancer agents.

The synthesis of tert-butyl N-[2-(4-carbamoyl-1H-1,2,3-triazol-1-yl)ethyl]carbamate involves a multi-step process that includes nucleophilic substitution and condensation reactions. The use of microwave-assisted synthesis has been reported to significantly reduce reaction times and improve yields. This approach aligns with the growing trend toward sustainable and efficient chemical synthesis methods.

In terms of applications, this compound has shown promise in agrochemicals. Its ability to inhibit specific enzymes involved in plant growth regulation makes it a potential candidate for developing environmentally friendly pesticides. Additionally, the compound's stability under various environmental conditions has been tested extensively, ensuring its suitability for outdoor applications.

The structural versatility of tert-butyl N-[2-(4-carbamoyl-1H-1,2,3-triazol-1-yl)ethyl]carbamate allows for further functionalization to tailor its properties for specific uses. For instance, modifications to the substituents on the triazole ring can enhance its selectivity toward certain biological targets. This adaptability underscores its potential as a building block in combinatorial chemistry.

From an environmental perspective, the biodegradability of this compound has been a focus of recent research. Studies indicate that under controlled conditions, the compound undergoes hydrolysis to produce non-toxic byproducts. This finding is crucial for regulatory compliance and ensures that its use does not pose significant risks to ecosystems.

In conclusion, tert-butyl N-[2-(4-carbamoyl-1H-1,2,3-triazol-1-yl)ethyl]carbamate stands out as a versatile and valuable molecule with diverse applications across multiple industries. Its unique chemical structure and favorable properties make it an attractive candidate for further research and development. As advancements in synthetic methodologies continue to evolve, the potential for this compound to contribute to innovative solutions in medicine and agriculture remains vast.